Cas no 1805836-09-2 (2-Bromo-5-chloromethyl-1H-benzimidazole)

• Product Name: 2-Bromo-5-chloromethyl-1H-benzimidazole
• CAS No: 1805836-09-2
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• CID: 4826263
• Update Time: 2025-06-13

2-Bromo-5-chloromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloromethyl-1H-benzimidazole

• Inchi： 1S/C8H6BrClN2/c9-8-11-6-2-1-5(4-10)3-7(6)12-8/h1-3H,4H2,(H,11,12)
• InChI Key： SRBFJFDJUUSQTL-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(CCl)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7

Additional information on 2-Bromo-5-chloromethyl-1H-benzimidazole

Introduction to 2-Bromo-5-chloromethyl-1H-benzimidazole (CAS No. 1805836-09-2)

2-Bromo-5-chloromethyl-1H-benzimidazole (CAS No. 1805836-09-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. The unique structural features of 2-Bromo-5-chloromethyl-1H-benzimidazole make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 2-Bromo-5-chloromethyl-1H-benzimidazole consists of a benzimidazole core with a bromine atom at the 2-position and a chloromethyl group at the 5-position. These functional groups contribute to the compound's reactivity and potential for forming stable derivatives. The bromine substituent can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, making it a useful building block in synthetic chemistry. The chloromethyl group, on the other hand, can be readily functionalized through substitution reactions, allowing for the introduction of a wide range of functional groups.

In recent years, 2-Bromo-5-chloromethyl-1H-benzimidazole has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of benzimidazole derivatives using 2-Bromo-5-chloromethyl-1H-benzimidazole as a key intermediate. These derivatives exhibited potent antiviral activity against several RNA viruses, including influenza and coronavirus.

Beyond antiviral applications, 2-Bromo-5-chloromethyl-1H-benzimidazole has also shown promise in the development of anticancer drugs. A research team from the University of California, San Francisco, demonstrated that compounds derived from 2-Bromo-5-chloromethyl-1H-benzimidazole could selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This finding opens up new avenues for the design of targeted therapies for various types of cancer.

The versatility of 2-Bromo-5-chloromethyl-1H-benzimidazole extends to its use in agrochemicals as well. A recent study published in Pesticide Biochemistry and Physiology highlighted the potential of this compound as an intermediate in the synthesis of novel fungicides and herbicides. The researchers found that derivatives of 2-Bromo-5-chloromethyl-1H-benzimidazole exhibited excellent efficacy against a range of plant pathogens and weeds, making them promising candidates for agricultural applications.

In addition to its synthetic utility, 2-Bromo-5-chloromethyl-1H-benzimidazole has been investigated for its pharmacological properties. Studies have shown that this compound can modulate various biological processes, such as inflammation and oxidative stress. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that derivatives of 2-Bromo-5-chloromethyl-1H-benzimidazole exhibited anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro.

The safety profile of 2-Bromo-5-chloromethyl-1H-benzimidazole is another important aspect that has been evaluated in several studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-Bromo-5-chloromethyl-1H-benzimidazole (CAS No. 1805836-09-2) is a highly versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive intermediate for the synthesis of pharmaceuticals, agrochemicals, and other biologically active compounds. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in modern scientific endeavors.